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Compound of Interest

Compound Name: Ethyl 2-phenylpropionate

Cat. No.: B129025 Get Quote

Prepared for Researchers, Scientists, and Drug Development Professionals

Introduction and Strategic Overview
Ethyl 2-phenylpropionate, also known as ethyl hydratropate, is an organic ester with the

chemical formula C₁₁H₁₄O₂.[1] Identified by its CAS number 2510-99-8, this compound is a

valuable molecule in various scientific and industrial domains.[2] While recognized for its

pleasant, fruity, and honey-like aroma, which leads to its use in the fragrance and flavor

industries, its utility extends significantly into the realm of organic synthesis.[3] For drug

development professionals, understanding the synthesis, characterization, and handling of

such chiral building blocks is paramount, as the 2-phenylpropionate moiety is a core structural

feature in the "profen" class of non-steroidal anti-inflammatory drugs (NSAIDs). This guide

provides a comprehensive technical overview of its synthesis, analytical characterization, and

safe handling, grounded in established chemical principles.

Physicochemical and Spectroscopic Data
A thorough understanding of a compound's physical and spectral properties is the foundation of

its effective use in a research setting. These parameters are critical for reaction monitoring,

purification, and structural confirmation.

Table 1: Key Physicochemical Properties of Ethyl 2-phenylpropionate
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Property Value Source

CAS Number 2510-99-8 [2][4]

Molecular Formula C₁₁H₁₄O₂ [1]

Molecular Weight 178.23 g/mol [1]

Appearance Colorless to light yellow liquid [2][5]

Boiling Point
230 °C @ 760 mmHg; 122 °C

@ 20 mmHg
[2][5]

Density ~1.012 - 1.025 g/cm³ [2][5]

Refractive Index ~1.490 - 1.496 @ 20 °C [5]

Solubility

Soluble in alcohol, chloroform,

and ethyl acetate; Insoluble in

water

[2][4][5]

logP (o/w) ~2.77 (estimated) [4][5]

| Flash Point | 93.3 °C (200 °F) |[5][6] |

Table 2: Spectroscopic Data for Structural Elucidation

Technique Expected Characteristics

¹H NMR

Signals corresponding to the ethyl group
(triplet and quartet), a methine proton
(quartet), a methyl group (doublet), and
aromatic protons.

¹³C NMR

Resonances for the carbonyl carbon, aromatic

carbons, and aliphatic carbons of the ethyl and

propionate fragments.

IR Spectroscopy

Strong C=O stretching vibration (~1735 cm⁻¹),

C-O stretching, and aromatic C-H and C=C

bands.[7]
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| Mass Spectrometry | Molecular ion peak (M⁺) at m/z = 178. Key fragments may include loss

of the ethoxy group (-OC₂H₅) or the ethyl group (-C₂H₅). |

Synthesis Protocol: Fischer Esterification
The most direct and common laboratory synthesis of Ethyl 2-phenylpropionate is the Fischer

esterification of 2-phenylpropionic acid with ethanol, catalyzed by a strong acid. This reversible

reaction is driven to completion by using an excess of one reactant (typically the alcohol) or by

removing water as it is formed.

Causality in Experimental Design
Acid Catalyst (e.g., H₂SO₄): The protonation of the carboxylic acid's carbonyl oxygen by the

catalyst is a critical activation step. This increases the electrophilicity of the carbonyl carbon,

making it more susceptible to nucleophilic attack by the weakly nucleophilic ethanol.

Excess Ethanol: Using ethanol as the solvent and reactant shifts the reaction equilibrium

towards the product side, in accordance with Le Châtelier's principle, thereby maximizing the

yield of the desired ester.

Reflux Conditions: Heating the reaction mixture to the boiling point of the solvent (ethanol)

increases the rate of reaction, allowing equilibrium to be reached in a practical timeframe.

Aqueous Work-up: The work-up procedure is designed to neutralize the acid catalyst and

remove unreacted carboxylic acid and excess ethanol. Sodium bicarbonate solution is used

for neutralization, and its basic nature converts the unreacted 2-phenylpropionic acid into its

water-soluble sodium salt, facilitating its removal. The subsequent brine wash helps to break

up any emulsions and remove residual water from the organic layer.

Step-by-Step Laboratory Procedure
Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 2-phenylpropionic acid (15.0 g, 0.1 mol).

Reagent Addition: Add absolute ethanol (100 mL) to the flask, followed by the slow, careful

addition of concentrated sulfuric acid (2 mL).
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Reaction: Heat the mixture to a gentle reflux and maintain for 4-6 hours. The reaction can be

monitored by Thin Layer Chromatography (TLC) until the starting carboxylic acid is

consumed.

Cooling and Concentration: Allow the reaction mixture to cool to room temperature. Remove

the excess ethanol using a rotary evaporator.

Extraction and Neutralization: Dissolve the residue in diethyl ether (100 mL) and transfer to a

separatory funnel. Wash the organic layer sequentially with 5% aqueous sodium bicarbonate

solution (2 x 50 mL) and brine (1 x 50 mL).

Drying and Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄),

filter, and concentrate the filtrate under reduced pressure to yield the crude Ethyl 2-
phenylpropionate.

Purification: The crude product can be purified by vacuum distillation to afford the final

product as a colorless liquid.

Workflow Diagram: Synthesis and Purification
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Caption: Workflow for the synthesis and purification of Ethyl 2-phenylpropionate.
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Analytical Characterization Workflow
Confirming the identity and purity of the synthesized product is a non-negotiable step in any

research or development setting. A multi-technique approach ensures a comprehensive and

trustworthy characterization.

Self-Validating Analytical System
The combination of chromatographic and spectroscopic techniques forms a self-validating

system. Chromatography (GC) confirms the purity by showing a single major peak, while

spectroscopy (NMR, IR, MS) confirms the structure of the compound corresponding to that

peak. Any significant impurity observed in the GC trace would also manifest as extraneous

signals in the spectroscopic data, providing a cross-check.

Analytical Workflow Diagram
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Caption: Analytical workflow for purity and structural confirmation.
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Applications in Research and Development
Ethyl 2-phenylpropionate serves as more than just a fragrance.[3] Its primary value to the

scientific community lies in its role as a versatile intermediate in organic synthesis.[2]

Chiral Precursor: The presence of a stereocenter at the alpha-position makes it a valuable

precursor for the asymmetric synthesis of more complex molecules, particularly

pharmaceuticals. The separation of its enantiomers or the development of stereoselective

syntheses is a key area of interest.

Pharmaceutical Analogs: It is a direct structural analog of the ester form of profen drugs

(e.g., Ibuprofen, Ketoprofen). In drug discovery, it can be used as a starting material or a

non-active control compound in the synthesis and testing of new anti-inflammatory agents or

other biologically active molecules.

Flavor and Fragrance Research: In the flavor and fragrance industry, it is used to impart

honey-like, ripe-fruit, or jasmine notes to various products.[3][4]

Safety, Handling, and Storage
Proper handling of all chemicals is essential for laboratory safety. Ethyl 2-phenylpropionate is

considered an irritant and requires careful handling.[8]

Table 3: GHS Hazard and Precautionary Statements
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Category Statement Code Source

Hazard
Causes skin
irritation

H315 [8]

Hazard
Causes serious eye

irritation
H319 [8]

Hazard
May cause respiratory

irritation
H335 [8]

Precautionary
Avoid breathing

fumes/mist/vapors
P261 [8]

Precautionary
Wear protective

gloves/eye protection
P280 [8]

Precautionary

IF IN EYES: Rinse

cautiously with water

for several minutes

P305+P351+P338 [8]

| Precautionary | Store in a well-ventilated place. Keep container tightly closed | P403+P233 |[8]

|

Protocol for Safe Handling and Storage
Engineering Controls: Always handle Ethyl 2-phenylpropionate inside a certified chemical

fume hood to minimize inhalation exposure.[6] An emergency eye wash station and safety

shower should be readily accessible.[8]

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[6][8]

Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area.[2][8] Keep it away from heat, sparks, open flames, and strong oxidizing agents.[6][8]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

This may involve incineration in an authorized facility.[8]
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Conclusion
Ethyl 2-phenylpropionate (CAS 2510-99-8) is a compound of significant utility, bridging the

gap between industrial applications in flavors and fragrances and its more nuanced role in

advanced organic synthesis and pharmaceutical research. A comprehensive grasp of its

synthesis via Fischer esterification, its detailed analytical characterization, and stringent

adherence to safety protocols are fundamental for its effective and responsible use. This guide

provides the foundational knowledge for researchers and developers to confidently incorporate

this versatile building block into their workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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